Cas no 45717-87-1 (2,6-Dimethylpiperidin-4-one)

2,6-Dimethylpiperidin-4-one Properties

Names and Identifiers

• 2,6-Dimethylpiperidin-4-one
• 2,6-Dimethyl-piperidin-4-one
• CS-0140247
• 69135-98-4
• SCHEMBL3056026
• LVYOYMNCAWSORG-UHFFFAOYSA-N
• (2S,6S)-2,6-DIMETHYLPIPERIDIN-4-ONE
• 1932177-19-9
• 4-Piperidinone, 2,6-dimethyl-
• MFCD19217409
• cis-2,6-Dimethyl-4-oxo-piperidine
• DA-05709
• Trans-2,6-dimethyl-4-oxo-piperidine
• SB15879
• EN300-214806
• trans-2,6-dimethylpiperidin-4-one
• SB37250
• 45717-87-1
• SY099541
• SB38345
• 1932600-38-8
• 2,6-dimethylpiperid-4-one
• F12422
• AKOS006349747
• +Expand

• MDL： MFCD08703343
• InChIKey： LVYOYMNCAWSORG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO/c1-5-3-7(9)4-6(2)8-5/h5-6,8H,3-4H2,1-2H3
• SMILES： CC1CC(=O)CC(C)N1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų